Cas no 769-28-8 (4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-4,6-dimethylnicotinonitrile
- 2-Hydroxy-4,6-dimethylpyridine-3-carbonitrile
- 3-Cyano-4,6-dimethyl-2-hydroxypyridine
- 3-Cyano-2-hydroxy-4,6-dimethylpyridine
- 3-Cyano-4,6-dimethyl-2-pyridone
- 4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 4,6-Dimethyl-2-oxo-2,3-dihydropyridine-3-carbonitrile
- 3-Cyano-4,6-dimethyl-2(1H)-pyridinone
- 3-Pyridinecarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
- 4,6-Dimethyl-2-hydroxynicotinonitrile
- Nicotinonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
- OTS4S2R79E
- 1,2-Dihydro-4,6-dimethyl-2-oxonicot
- 4,6-Dimethyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
- 2,4-dimethyl-5-cyano-6-pyridinol
- 70254-47-6
- BB 0254134
- EINECS 212-207-5
- NSC-54161
- SCHEMBL1694465
- SY011616
- NSC52066
- NSC54161
- A9746
- 4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
- BCP08004
- 4,6-dimethyl-2-oxo-1H-pyridine-3-carbonitrile
- HMS1735N01
- UNII-OTS4S2R79E
- AKOS000306368
- W13738
- 769-28-8
- C2672
- DTXSID3022118
- 3-CYANO-4,6-DIMETHYL-2(1H)-PYRIDONE
- CS-W020078
- 3-cyano-4,6-dimethyl-1H-pyridin-2-one
- 2-Hydroxy-4,6-dimethylpyridine-3-carbonitrile, 98%
- AM20070125
- FT-0617260
- F1973-0001
- 2-hydroxy-4,6-dimethylnicotinonitrile;4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- AKOS000274380
- EN300-14166
- NS00037860
- Q-102025
- 1,2-Dihydro-4,6-dimethyl-2-oxonicotinonitrile
- Z99598988
- MFCD00006269
- Nicotinonitrile,2-dihydro-4,6-dimethyl-2-oxo-
- 3-Pyridinecarbonitrile, 2-hydroxy-4,6-dimethyl-
- 3-Pyridinecarbonitrile,2-dihydro-4,6-dimethyl-2-oxo-
- Q27285844
- CHEBI:194823
- 4,6-Dimethyl-2-hydroxypyridine-3-carbonitrile
- 4,6-Dimethyl-3-cyano-2-pyridone
- 2-hydroxy-4,6-dimethyl-pyridine-3-carbonitrile
- AI3-17235
- F1371-0166
- MFCD00039703
- NSC-52066
- NSC 54161
- PB47393
- 3-cyano-4,6-dimethylpyrid-2-one
- VU0507930-1
- F3045-0006
- 4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
- NSC 52066
- CS-10694
- AC-907/25005388
- 2P-717
- NSC-829746
- DTXCID902118
- BBL027943
- NSC829746
- DB-228107
- STK397420
- ALBB-003641
- STK397864
- AE-848/32592031
- AE-842/30158046
- AE-641/00423015
- 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
-
- MDL: MFCD00006269
- Inchi: 1S/C8H8N2O/c1-5-3-6(2)10-8(11)7(5)4-9/h3H,1-2H3,(H,10,11)
- InChI Key: OCYMJCILWYHKAU-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=C(C)C=C(C)N1
- BRN: 130992
Computed Properties
- Exact Mass: 148.06400
- Monoisotopic Mass: 148.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.4
- Topological Polar Surface Area: 52.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.1828 (rough estimate)
- Melting Point: 285-287 °C (lit.)
- Boiling Point: 268.75°C (rough estimate)
- Flash Point: 156.8 °C
- Refractive Index: 1.6000 (estimate)
- PSA: 56.65000
- LogP: 0.86338
- Solubility: Not determined
4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302,H312,H315,H319,H332,H335
- Warning Statement: P261,P280,P305+P351+P338
- Hazardous Material transportation number:3276
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S37/39
- RTECS:QT3046500
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at room temperature
- Risk Phrases:R20/21/22; R36/37/38
4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C90801-5G |
4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
769-28-8 | 98% | 5G |
333.21 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C806138-500g |
3-Cyano-4,6-dimethyl-2-hydroxypyridine |
769-28-8 | >98.0%(GC) | 500g |
1,254.00 | 2021-05-17 | |
| Matrix Scientific | 153000-25g |
4,6-Dimethyl-2-oxo-2,3-dihydropyridine-3-carbonitrile, 95% |
769-28-8 | 95% | 25g |
$132.00 | 2023-09-07 | |
| Matrix Scientific | 153000-100g |
4,6-Dimethyl-2-oxo-2,3-dihydropyridine-3-carbonitrile, 95% |
769-28-8 | 95% | 100g |
$363.00 | 2023-09-07 | |
| Matrix Scientific | 123676-25g |
3-Cyano-4,6-dimethyl-2-hydroxypyridine, 97.0% |
769-28-8 | 97.0% | 25g |
$83.00 | 2023-09-07 | |
| Fluorochem | 214653-10g |
2-Hydroxy-4,6-dimethylnicotinonitrile |
769-28-8 | 95% | 10g |
£13.00 | 2022-02-28 | |
| Fluorochem | 214653-25g |
2-Hydroxy-4,6-dimethylnicotinonitrile |
769-28-8 | 95% | 25g |
£19.00 | 2022-02-28 | |
| Fluorochem | 214653-100g |
2-Hydroxy-4,6-dimethylnicotinonitrile |
769-28-8 | 95% | 100g |
£51.00 | 2022-02-28 | |
| TRC | C979368-500mg |
3-Cyano-4,6-dimethyl-2-hydroxypyridine |
769-28-8 | 500mg |
$64.00 | 2023-05-18 | ||
| TRC | C979368-1g |
3-Cyano-4,6-dimethyl-2-hydroxypyridine |
769-28-8 | 1g |
$ 60.00 | 2022-06-06 |
4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Suppliers
4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 769-28-8): A Comprehensive Overview
4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 769-28-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMP, has garnered attention for its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile.
Chemical Structure and Properties
4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a pyridine derivative characterized by its substituted methyl groups at the 4 and 6 positions and a cyano group at the 3 position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound has a molecular formula of C9H9N3O and a molecular weight of 175.19 g/mol. It is a white crystalline solid with a melting point of approximately 155°C.
The structural arrangement of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile allows for various chemical reactions and interactions. The cyano group can undergo nucleophilic addition reactions, while the methyl groups provide steric hindrance that can influence the reactivity of the molecule. These properties make it an attractive candidate for synthetic transformations and drug design.
Synthesis Methods
The synthesis of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been extensively studied in the literature. One common method involves the condensation of ethyl acetoacetate with malononitrile in the presence of a base such as sodium ethoxide. This reaction yields an intermediate that undergoes cyclization to form the desired pyridine derivative.
An alternative synthetic route involves the reaction of 4-methylpyridine with cyanogen bromide in an alkaline medium. This method provides a straightforward approach to synthesizing 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts that reduce waste and energy consumption.
Biological Activities and Therapeutic Potential
4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown promising biological activities that make it a valuable compound in pharmaceutical research. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are involved in inflammation and pain.
In addition to its anti-inflammatory properties, 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has been investigated for its antitumor effects. Research has shown that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that it may have potential applications in cancer therapy.
Clinical Trials and Research Developments
The therapeutic potential of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have demonstrated promising results in reducing inflammation and pain in patients with rheumatoid arthritis. Further studies are underway to explore its effectiveness in other inflammatory conditions.
In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Scientists are investigating prodrug strategies to enhance its bioavailability and reduce side effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and therapeutic outcomes.
Conclusion
4,6-Dimethyl-2-oxo--1,-d-pyr-carb- (CAS No. 769-s
the future prospects for
are promising,
and it is likely
that this compound will play
a significant role
in advancing
the field
of medicinal chemistry
and pharmaceutical research.
s)s)s)s)s)s>
769-28-8 (4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile) Related Products
- 4241-27-4(6-methyl-2-oxo-1H-pyridine-3-carbonitrile)
- 937689-20-8(3-Pyridinecarbonitrile, 5-amino-1,2-dihydro-4,6-dimethyl-2-oxo-)
- 136562-04-4(5-Ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
- 72716-80-4(5,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
- 90110-69-3(3-cyano-2-hydroxy-6-methylpyridine-4-carboxamide)
- 154267-51-3(4-ethyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
- 91487-37-5(6-Ethyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile)
- 113124-05-3(6-Ethyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
- 91591-59-2(2-hydroxy-4,5,6-trimethylpyridine-3-carbonitrile)
- 64038-03-5(1,4,6-Trimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)